2-Naphthalenesulfonic acid, 4-hydroxy-3-[2-[2-methoxy-5-methyl-4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-7-(phenylamino)-, sodium salt (1:2)

• CAS No.: 6227-14-1
• Molecular Formula: C30H25N5NaO8S2
• Molecular Weight: 670.7 g/mol
• IUPAC Name: disodium;7-anilino-4-hydroxy-3-[[2-methoxy-5-methyl-4-[(4-sulfonatophenyl)diazenyl]phenyl]diazenyl]naphthalene-2-sulfonate
• InChI: InChI=1S/C30H25N5O8S2.Na/c1-18-14-26(27(43-2)17-25(18)33-32-21-8-11-23(12-9-21)44(37,38)39)34-35-29-28(45(40,41)42)16-19-15-22(10-13-24(19)30(29)36)31-20-6-4-3-5-7-20;/h3-17,31,36H,1-2H3,(H,37,38,39)(H,40,41,42)
• InChI Key: ABEGGPOHFJMKKQ-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1N=NC2=CC=C(C=C2)S(=O)(=O)[O-])OC)N/N=C\3/C(=CC4=C(C3=O)C=CC(=C4)NC5=CC=CC=C5)S(=O)(=O)[O-].[Na+].[Na+]
• Canonical SMILES: CC1=CC(=C(C=C1N=NC2=CC=C(C=C2)S(=O)(=O)O)OC)N=NC3=C(C=C4C=C(C=CC4=C3O)NC5=CC=CC=C5)S(=O)(=O)O.[Na]
• Pictograms: Corrosive; Irritant
• Synonyms: disodium 4-hydroxy-3-[[2-methoxy-5-methyl-4-[(4-sulphonatophenyl)azo]phenyl]azo]-7-(phenylamino)naphthalene-2-sulphonate; DirectfastvioletBK; 2-Naphthalenesulfonic acid, 4-hydroxy-3-2-methoxy-5-methyl-4-(4-sulfophenyl)azophenylazo-7-(phenylamino)-, dis

Description

Direct Violet 9 is a high-purity, disazo-based synthetic dye with significant applications in both industrial and life science research. In textile research, it serves as a critical tool for studying dyeing processes for cellulose-based fibers like cotton and rayon, allowing for the investigation of dye uptake, colorfastness, and wash-fastness properties without the need for a mordant. In biological research, Direct Violet 9 is employed as a histological stain for visualizing collagen, reticular fibers, and amyloid deposits in tissue sections, providing contrast and enabling the study of connective tissue architecture and pathological conditions. Its mechanism of action involves the planar molecular structure of its disazo groups intercalating with the triple-helical structure of collagen, forming stable electrostatic and van der Waals interactions. This reagent is essential for researchers developing new staining protocols, validating tissue models, and advancing the understanding of fiber science. Our product is characterized by high batch-to-batch consistency and optimal solubility for reproducible experimental results.

Spectroscopic and Advanced Analytical Characterization Methodologies for Direct Violet 9 Research

Ultraviolet-Visible Spectrophotometry for Quantification and Spectral Analysis

Ultraviolet-Visible (UV-Vis) spectrophotometry is a fundamental and widely used technique in the study of dyes like Direct Violet 9. analysis.rsvalenciacollege.eduyoutube.commsu.edu It is instrumental for both qualitative and quantitative analysis of the dye in aqueous solutions.

The maximum absorbance wavelength (λmax) is a critical parameter for any dye, as it represents the wavelength at which the substance absorbs the most light. valenciacollege.edu For Direct Violet 9, the λmax is typically found to be around 545 nm. researchgate.net This specific wavelength is then used for all subsequent quantitative measurements to ensure maximum sensitivity and accuracy. The determination of λmax is the first step in developing a reliable method for tracking the dye's concentration. valenciacollege.edu

Interactive Data Table: Reported λmax for Violet Dyes

Dye Name	Reported λmax (nm)
Direct Violet 9	545 researchgate.net
Acid Violet 19	Not specified
Basic Violet 3	Not specified

Note: The λmax can be influenced by the solvent and pH of the solution.

UV-Vis spectrophotometry is the primary method for monitoring the concentration of Direct Violet 9 in various experimental setups, such as adsorption and photodegradation studies. mdpi.comthermofisher.comfishersci.com By measuring the absorbance of a solution at the predetermined λmax (545 nm), researchers can calculate the dye concentration using the Beer-Lambert law. valenciacollege.edu This allows for the real-time tracking of the dye's removal from a solution. A calibration curve, which is a plot of absorbance versus known concentrations of the dye, is first established to ensure accurate quantification. valenciacollege.eduyoutube.com This technique is essential for evaluating the efficiency of different treatment processes. nih.gov

Fourier Transform Infrared (FTIR) Spectroscopy for Functional Group Analysis and Adsorbent Characterization

Fourier Transform Infrared (FTIR) spectroscopy is a powerful tool for identifying the functional groups present in a molecule. chemrj.orgupi.edunih.gov In the context of Direct Violet 9 research, FTIR is used to characterize the dye itself and to analyze the surface chemistry of adsorbent materials before and after the adsorption process. researchgate.netresearchgate.netresearchgate.net By comparing the FTIR spectra of the adsorbent before and after dye uptake, researchers can identify which functional groups on the adsorbent's surface are involved in the binding of the dye molecules. researchgate.netresearchgate.net This provides valuable insights into the adsorption mechanism. For instance, shifts in the peaks corresponding to hydroxyl (-OH), carboxyl (-COOH), and amine (-NH) groups can indicate their participation in the adsorption process. researchgate.net

Scanning Electron Microscopy (SEM) for Morphological Analysis of Adsorbent Materials

Scanning Electron Microscopy (SEM) is a technique that provides high-resolution images of the surface of a material. In the study of Direct Violet 9 removal, SEM is crucial for examining the surface morphology and topography of adsorbent materials. researchgate.netresearchgate.net Researchers use SEM to visualize the surface of an adsorbent before and after dye adsorption. The images can reveal changes in the surface structure, such as the filling of pores or the formation of a dye layer on the surface, providing visual evidence of the adsorption process. researchgate.net This analysis helps in understanding how the physical structure of the adsorbent contributes to its dye removal capacity.

Brunauer-Emmett-Teller (BET) Surface Area Analysis of Adsorbents

The Brunauer-Emmett-Teller (BET) method is a widely used technique for determining the specific surface area of a material. iitk.ac.ineag.com The surface area is a critical parameter for adsorbents, as a larger surface area generally provides more active sites for the adsorption of dye molecules. mdpi.com The BET analysis involves the adsorption of an inert gas, typically nitrogen, onto the surface of the material at cryogenic temperatures. eag.com By measuring the amount of gas adsorbed at different pressures, the surface area can be calculated. eag.com This information is vital for comparing the efficiency of different adsorbent materials and for understanding the role of surface area in the adsorption of Direct Violet 9. researchgate.netdeswater.com

Interactive Data Table: BET Surface Area of Various Adsorbents

Adsorbent Material	BET Surface Area (m²/g)
Guava Seed Powder	38.25 researchgate.net
Powdered Activated Carbon	804.46 researchgate.net
CA-PIL Membrane	292 researchgate.net
PIL	171 researchgate.net
Smectite-Titania-NCs	92 deswater.com

X-ray Diffraction (XRD) for Structural Elucidation of Adsorbents and Composite Materials

X-ray Diffraction (XRD) is a technique used to determine the crystallographic structure of a material. mdpi.com In the research of Direct Violet 9, XRD is employed to analyze the structure of adsorbents and any composite materials used. iaamonline.orgsemanticscholar.orgacs.org The XRD pattern can reveal whether a material is crystalline or amorphous, and can identify the specific crystalline phases present. mdpi.com This is particularly important when using modified or composite adsorbents, as XRD can confirm the successful synthesis of the desired material and provide information about how the dye's adsorption may affect the adsorbent's structure. iaamonline.org

Zeta Potential Measurements for Surface Charge Analysis of Adsorbents

Zeta potential is a critical parameter for understanding the surface charge of materials when they are in contact with a liquid. anton-paar.com This measurement is essential in the study of dye adsorption, as the electrostatic interaction between the adsorbent material and the dye molecule often plays a significant role in the adsorption process. The zeta potential provides information about the charge density at the solid/liquid interface, which is crucial for evaluating the behavior of solid materials in various technical and biological processes. azom.com

The surface charge of an adsorbent material can change significantly with the pH of the solution. anton-paar.com By measuring the zeta potential at different pH values, it is possible to determine the isoelectric point (IEP) of the adsorbent, which is the pH at which the net surface charge is zero. nih.gov This information is vital for optimizing the adsorption of charged dye molecules like Direct Violet 9. For instance, if an adsorbent has a negative surface charge at a particular pH, it will have a higher affinity for cationic dyes. Conversely, a positively charged surface will favor the adsorption of anionic dyes.

The zeta potential is not only influenced by the pH but also by the presence of adsorbed species on the surface of the material. As molecules adsorb onto a surface, they can alter the surface charge and thus the zeta potential. This phenomenon can be used to monitor the adsorption process and to understand the mechanism of interaction between the adsorbent and the adsorbate. researchgate.net

A typical setup for measuring the zeta potential of solid surfaces involves a streaming potential analyzer. In such an instrument, an electrolyte solution is forced to flow through a channel formed by the adsorbent material, and the resulting streaming potential is measured. From this potential, the zeta potential can be calculated.

Below is a hypothetical data table illustrating how zeta potential measurements can be used to characterize an adsorbent before and after the adsorption of Direct Violet 9.

Sample	pH	Zeta Potential (mV)
Adsorbent	3.0	+15.2
Adsorbent	5.0	+5.8
Adsorbent	7.0	-8.4
Adsorbent	9.0	-22.1
Adsorbent with Direct Violet 9	7.0	-15.6

Advanced Chromatographic and Mass Spectrometric Techniques for Dye Analysis

The analysis of dyes and their degradation products often involves complex mixtures that require powerful separation and identification techniques. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are indispensable tools in this field.

High-performance liquid chromatography is a cornerstone technique for the separation, identification, and quantification of components in a mixture. nih.govmdpi.com In the context of Direct Violet 9 research, HPLC is used to determine the concentration of the dye in solution, for example, during adsorption or degradation studies.

The separation in HPLC is typically achieved using a reversed-phase column, such as a C18 column, where the stationary phase is nonpolar and the mobile phase is a polar solvent mixture, often consisting of water and an organic modifier like acetonitrile or methanol. acs.org The composition of the mobile phase can be kept constant (isocratic elution) or varied during the analysis (gradient elution) to achieve optimal separation of the target analyte from other components in the sample matrix.

Following separation by the column, the dye is detected by a detector. A common choice for dye analysis is a UV-Vis or a photodiode array (DAD) detector. pan.olsztyn.pl These detectors measure the absorbance of the eluting compounds at specific wavelengths. The DAD detector has the advantage of acquiring the entire UV-Vis spectrum of the analyte as it passes through the detector, which can aid in its identification. pan.olsztyn.pl

The retention time, which is the time it takes for the analyte to travel from the injector to the detector, is a characteristic parameter used for the identification of a compound under a specific set of chromatographic conditions. The peak area or peak height in the chromatogram is proportional to the concentration of the analyte, allowing for its quantification.

A representative HPLC data table for the analysis of Direct Violet 9 is presented below.

Analyte	Retention Time (min)	Wavelength of Maximum Absorbance (nm)
Direct Violet 9	5.4	550

When Direct Violet 9 undergoes degradation, a variety of transformation products can be formed. The identification of these products is crucial for understanding the degradation pathway and for assessing the potential toxicity of the treated effluent. Mass spectrometry, particularly when coupled with a separation technique like HPLC (LC-MS), is a powerful tool for this purpose. nih.govepa.govresearchgate.net

In an LC-MS system, the eluent from the HPLC column is introduced into the ion source of the mass spectrometer. The molecules are ionized, and the resulting ions are separated based on their mass-to-charge ratio (m/z). This provides the molecular weight of the compounds.

For the identification of unknown degradation products, tandem mass spectrometry (MS/MS) is often employed. nih.govepa.gov In this technique, a specific ion (the precursor ion) is selected and fragmented, and the m/z ratios of the resulting fragment ions (product ions) are measured. The fragmentation pattern provides structural information that can be used to elucidate the structure of the precursor molecule.

Different ionization techniques can be used in LC-MS, with electrospray ionization (ESI) being one of the most common for the analysis of polar and non-volatile compounds like dyes and their degradation products. researchgate.net

A hypothetical data table summarizing the identification of potential degradation products of Direct Violet 9 using LC-MS/MS is shown below.

Precursor Ion (m/z)	Major Fragment Ions (m/z)	Proposed Structure
726.7	580.6, 434.5, 288.3	Direct Violet 9
598.6	452.5, 306.4, 160.2	N-dealkylated intermediate
470.5	324.4, 178.3	Cleavage of azo bond
342.4	196.3, 146.2	Aromatic amine fragment

Mechanistic Investigations of Direct Violet 9 Dye Substrate Interactions

Fundamental Principles of Direct Dye Binding to Cellulosic Fibers

Direct dyes, including Direct Violet 9, exhibit a notable affinity for cellulosic fibers. This substantivity is attributed to several molecular characteristics of direct dyes: their large molecular weight, linear molecular structure, good symmetry, extensive conjugated system, and planarity colorfuldyes.com. These structural features facilitate strong intermolecular interactions with the cellulose (B213188) polymer.

The primary mechanisms by which direct dyes bind to cellulosic fibers are hydrogen bonding and van der Waals forces colorfuldyes.comnih.govinflibnet.ac.inkennesaw.edu. Cellulose, a polyhydroxyl homopolymer of glucose, contains numerous hydroxyl groups that can form hydrogen bonds with the amino, hydroxyl, and azo groups present in direct dye molecules colorfuldyes.comnih.govkennesaw.edu. During the dyeing process, dye molecules are initially adsorbed onto the fiber surface and subsequently diffuse into the amorphous regions of the cellulose structure colorfuldyes.comkennesaw.edu.

A key consideration in direct dyeing is the electrostatic repulsion between the anionic dye molecules (which dissociate into pigment anions in solution) and the negatively charged cellulosic fibers in an aqueous medium colorfuldyes.com. Despite this repulsion, the cumulative effect of hydrogen bonding and van der Waals forces enables the dye to bind to the fiber. However, the reliance on these weak physical forces can lead to lower wet fastness properties for fabrics dyed with direct dyes inflibnet.ac.inresearchgate.net.

Influence of Chemical Environment on Dyeing Characteristics

The chemical environment of the dyebath significantly influences the dyeing performance of Direct Violet 9, affecting dye uptake and color characteristics.

The pH of the dye solution plays a crucial role in the dyeing process. For Direct Violet 9, studies have shown that a neutral pH of 7 for the dye solution yields favorable results, particularly in microwave-assisted dyeing processes mdpi.comresearchgate.netresearchgate.net. This suggests that at a neutral pH, the dye's stability and interaction with the cellulosic substrate are optimized for effective coloration.

While specific detailed mechanistic data on pH variations for Direct Violet 9 dyeing performance are limited in the provided literature, related studies on other direct violet dyes, such as Direct Violet 51, highlight the sensitivity of dye behavior to pH. For instance, in photodegradation studies of Direct Violet 51, maximum degradation efficiency was observed at a neutral pH of 7, with a decrease in efficiency at higher pH values (e.g., pH 9) and a negative influence at acidic pH (~3) ppaspk.orgijcce.ac.ir. Although these findings pertain to dye degradation rather than direct dyeing performance, they underscore the importance of pH in influencing the chemical state and reactivity of direct dye molecules in solution.

Inorganic salts are commonly employed in direct dyeing as dyebath exhausting agents to enhance dye uptake onto cellulosic fibers mdpi.comcolorfuldyes.comresearchgate.net. The primary mechanism by which these salts promote dye uptake is by reducing the negative charge repulsion between the anionic dye molecules and the negatively charged fiber surface mdpi.comcolorfuldyes.comresearchgate.net.

The addition of electrolytes, such as sodium sulfate (B86663) (Na₂SO₄), sodium chloride (NaCl), aluminum sulfate (Al₂(SO₄)₃), potassium sulfate (K₂SO₄), iron sulfate (FeSO₄), and zinc sulfate (ZnSO₄), encourages dye aggregation in the dyebath mdpi.comcolorfuldyes.comresearchgate.netresearchgate.net. This aggregation, in turn, reduces the aqueous solubility of the anionic dye, shifting its inherent preference from the aqueous phase towards the fiber phase, thereby increasing dye exhaustion and uptake researchgate.net. For Direct Violet 09, research indicates that the use of 1 g/100 mL of potassium sulfate in the dyebath provides promising results for cotton fabric dyeing mdpi.com.

Advanced Dyeing Methodologies and Their Mechanistic Implications

Recent advancements in dyeing methodologies aim to improve efficiency, reduce processing time, and enhance the sustainability of the dyeing process.

Microwave radiation has emerged as a promising technology for improving the dyeing of textile fabrics, including those with Direct Violet 9. Studies demonstrate that microwave radiation significantly enhances the sustainability of the dyeing process for Direct Violet 09 mdpi.comresearchgate.netresearchgate.net. The mechanism behind this improvement is linked to the uniform heat distribution provided by microwave heating, which is more efficient than conventional heating methods researchgate.net.

The following table summarizes the optimal conditions for microwave-assisted dyeing of cotton fabric with Direct Violet 09:

Parameter	Optimal Condition for Direct Violet 09 Dyeing mdpi.comresearchgate.netresearchgate.net
Microwave Treatment Time	6 minutes (for cotton fabric)
Dyeing Temperature	80 °C
Dyeing Time	50 minutes
Dye Solution Volume	35 mL
Dye Solution pH	7
Inorganic Salt (Additive)	2 g Potassium sulfate

Response Surface Methodology (RSM) is a powerful statistical and mathematical technique widely used for designing experiments, analyzing the interactions between multiple independent variables, and optimizing process parameters to achieve desired responses ijcce.ac.irnih.govjwent.net. RSM enables the development of empirical mathematical models that describe the relationship between input variables and output responses, allowing for the identification of optimal conditions with a minimal number of experiments ijcce.ac.irnih.govjwent.net.

Environmental Fate and Remediation Research of Direct Violet 9

Adsorption Studies for Removal from Aqueous Environments

Adsorption Kinetic Modeling

Adsorption kinetic models are crucial for understanding the rate-limiting steps in the adsorption process, which can include mass transfer or chemical reactions. For Direct Violet dyes, various kinetic models have been applied to experimental data to elucidate the adsorption mechanism.

Pseudo-First-Order Kinetics

The pseudo-first-order kinetic model, often described by the Lagergren equation, assumes that the rate of adsorption is proportional to the number of available adsorption sites. This model is typically applied to describe the initial stages of adsorption. Studies on the adsorption of Direct Violet dyes have often evaluated the pseudo-first-order model researchgate.netppaspk.orgmdpi.comneptjournal.com. However, for the adsorption of Direct Violet 51 onto marble waste composites, the pseudo-first-order model generally showed lower correlation coefficients (R²) compared to the pseudo-second-order model, indicating it may not be the primary rate-limiting step mdpi.com. Similarly, for the bioremoval of Direct Violet dye by Aspergillus niger, while applied, the pseudo-second-order model provided a better fit researchgate.net.

Pseudo-Second-Order Kinetics

The pseudo-second-order kinetic model suggests that the rate-limiting step is chemisorption, involving valence forces through electron sharing or exchange between the adsorbent and adsorbate. This model has frequently been found to provide the best fit for the adsorption of Direct Violet dyes across various adsorbents aip.orgpjoes.comresearchgate.netresearchgate.netresearchgate.netmdpi.comaip.orgsemanticscholar.org. For instance, the adsorption of Direct Violet onto Zn/Al, Zn/Fe, and Zn/Cr layered double hydroxides was best described by pseudo-second-order kinetics aip.org. Similarly, the adsorption of Direct Violet 51 onto hoshanar and sunny grey marble waste composites consistently yielded higher R² values (often ≥ 0.99) for the pseudo-second-order model compared to the pseudo-first-order model, indicating its applicability mdpi.com. This suggests that the adsorption process involves chemical interaction between the dye molecules and the adsorbent surface semanticscholar.org.

Table 1: Representative Pseudo-Second-Order Kinetic Parameters for Direct Violet Dye Adsorption

Adsorbent Type	Dye (if specified)	k₂ (g mg⁻¹ min⁻¹)	qₑ (mg g⁻¹)	R²	Reference
Zn/Al LDH	Direct Violet	0.000692	-	-	researchgate.net
Marble Waste Composites	Direct Violet 51	-	-	≥ 0.99	mdpi.com
CuO Nanoparticles	Direct Violet	-	-	-	researchgate.net
Aspergillus niger	Direct Violet	-	-	> 0.99	researchgate.net
Fe³⁺/Ti⁴⁺ pillared bentonite	Direct Violet	-	-	0.97014	semanticscholar.org

Thermodynamic Analysis of Adsorption Processes

Thermodynamic studies provide insights into the feasibility, spontaneity, and energy changes associated with the adsorption process. The key thermodynamic parameters are Gibbs free energy (ΔG), enthalpy change (ΔH), and entropy change (ΔS).

Gibbs Free Energy (ΔG)

The Gibbs free energy change (ΔG) is a critical indicator of the spontaneity of an adsorption process. A negative value of ΔG signifies a spontaneous and feasible adsorption process pjoes.comresearchgate.netmdpi.comsemanticscholar.orgguidechem.comnih.govchemmethod.comsphinxsai.comresearchgate.netwaterjournal.orgresearchgate.netresearchgate.net. For Direct Violet dye adsorption onto various materials, including layered double hydroxides and copper (II) oxide nanoparticles, the negative values of ΔG consistently indicate that the adsorption is spontaneous pjoes.comresearchgate.netaip.org. For instance, the adsorption of Direct Violet onto Zn/Al and Zn/Cr layered double hydroxides showed negative ΔG values, confirming spontaneity aip.org.

Enthalpy Change (ΔH)

The enthalpy change (ΔH) provides information about the heat of the adsorption process. A positive ΔH value indicates an endothermic process, meaning that heat is absorbed during adsorption. Conversely, a negative ΔH indicates an exothermic process, where heat is released. For Direct Violet dye adsorption, studies often report positive ΔH values, signifying an endothermic nature pjoes.comresearchgate.netresearchgate.netmdpi.comaip.orgguidechem.comnih.govchemmethod.comsphinxsai.comresearchgate.netwaterjournal.orgresearchgate.netresearchgate.net. This suggests that increasing the temperature can enhance the adsorption capacity, as observed in some studies where higher temperatures led to increased dye uptake pjoes.comsphinxsai.com. For example, the adsorption of Direct Violet onto Zn/Al and Zn/Cr layered double hydroxides was found to be endothermic aip.org.

Entropy Change (ΔS)

The entropy change (ΔS) reflects the degree of randomness or disorder at the solid-solution interface during the adsorption process. A positive ΔS value suggests an increase in randomness at the adsorbent-adsorbate interface, which often accompanies a spontaneous adsorption process mdpi.comguidechem.comnih.govsphinxsai.comresearchgate.netwaterjournal.orgresearchgate.netresearchgate.net. This increase in disorder can be attributed to the release of water molecules from the adsorbent surface as dye molecules adsorb, or structural changes within the adsorbent.

Table 2: Representative Thermodynamic Parameters for Direct Violet Dye Adsorption

Adsorbent Type	Dye (if specified)	ΔG (kJ mol⁻¹)	ΔH (kJ mol⁻¹)	ΔS (J mol⁻¹ K⁻¹)	Reference
Zn/Al & Zn/Cr LDHs	Direct Violet	Negative	Positive	-	aip.org
Polymeric Nanoparticles	Direct Blue 9	Negative	-	-	pjoes.com
CuO Nanoparticles	Direct Violet	Negative	Positive	-	researchgate.net
Almond Shell	Crystal Violet	Negative	Positive	Positive	nih.gov
Fugas Sawdust Carton	Crystal Violet*	Negative	Positive	Positive	sphinxsai.com

Elucidation of Adsorption Mechanisms

Adsorption is a widely employed and effective method for removing dyes like Direct Violet 9 from wastewater due to its simplicity, cost-effectiveness, and high efficiency. rsc.orgchemmethod.com The adsorption of dyes onto various materials is governed by a combination of physical and chemical interactions between the dye molecules and the adsorbent surface. rsc.orgtubitak.gov.tr For Direct Violet 9, given its anionic and aromatic structure, several key mechanisms contribute to its uptake by adsorbents.

Electrostatic Interactions

Electrostatic interactions play a crucial role in the adsorption of ionic dyes, including Direct Violet 9. rsc.orgchemmethod.comresearchgate.nettandfonline.commsrjournal.comukwms.ac.idrsc.orgacs.orgmdpi.com As an anionic dye, Direct Violet 9 carries a negative charge in aqueous solutions. researchgate.net Therefore, its adsorption is strongly influenced by the surface charge of the adsorbent, which is often pH-dependent. tandfonline.commsrjournal.comukwms.ac.id Adsorbents with positively charged surfaces or those that become protonated at lower pH values tend to exhibit higher adsorption capacities for anionic dyes through electrostatic attraction. Conversely, at higher pH values, the adsorbent surface may become negatively charged, leading to electrostatic repulsion and reduced adsorption. tandfonline.comukwms.ac.id For instance, studies on the adsorption of similar anionic dyes have shown that a decrease in pH often favors the adsorption of negatively charged ions due to an increase in H+ ions on the adsorbent surface. tubitak.gov.tr

π-π Stacking Interactions

Direct Violet 9, being an aromatic compound with conjugated double bonds, is capable of engaging in π-π stacking interactions with adsorbents possessing similar aromatic structures or electron-rich surfaces. researchgate.net This mechanism involves the attractive forces between the delocalized π-electron clouds of the dye molecule and the aromatic rings or graphene-like structures present on the adsorbent. rsc.orgtubitak.gov.trresearchgate.nettandfonline.comrsc.orgacs.orgmdpi.comresearchgate.netnih.gov Such interactions contribute significantly to the stability of the adsorbed dye layer, especially on carbon-based materials or polymers with extended π-systems. researchgate.net

Ion Exchange Processes

As an ionic dye, Direct Violet 9's removal can also occur through ion exchange processes. rsc.orgmdpi.comchemmethod.comrsc.orgresearchgate.net This mechanism involves the exchange of ions between the charged functional groups on the adsorbent surface and the anionic dye molecules in the solution. rsc.orgchemmethod.com For Direct Violet 9, which is a sodium salt, the sodium ions might be exchanged with other cations present on the adsorbent, or the anionic dye molecule itself might exchange with anions on the adsorbent. researchgate.netresearchgate.net This process is particularly relevant for adsorbents like ion exchange resins or certain clays (B1170129) that have inherent ion-exchange capacities. mdpi.comrsc.orgresearchgate.net

Intraparticle Diffusion and Surface Adsorption

The kinetics of Direct Violet 9 adsorption often involve a two-stage process: initial surface adsorption followed by intraparticle diffusion. chemmethod.comarabjchem.orgbrieflands.comripublication.comneptjournal.com Initially, dye molecules rapidly adsorb onto the readily available active sites on the external surface of the adsorbent. chemmethod.comripublication.com As these sites become saturated, the rate-limiting step can shift to the diffusion of dye molecules into the internal pores and channels of the adsorbent material. chemmethod.combrieflands.comripublication.comneptjournal.com The rate of intraparticle diffusion depends on the pore structure, surface area, and tortuosity of the adsorbent. chemmethod.combrieflands.com Studies on dye adsorption kinetics frequently employ pseudo-first-order and pseudo-second-order models, as well as the intraparticle diffusion model, to elucidate the rate-controlling steps. chemmethod.comarabjchem.orgbrieflands.comripublication.com

Advanced Oxidation Processes (AOPs) for Direct Violet 9 Degradation

Advanced Oxidation Processes (AOPs) are a class of chemical treatment technologies designed to eliminate organic pollutants, including dyes like Direct Violet 9, from wastewater. acs.orgmdpi.com These processes are characterized by the generation of highly reactive hydroxyl radicals (•OH), which are potent oxidizing agents capable of non-selectively degrading a wide range of recalcitrant organic contaminants. acs.orgmdpi.comripublication.commdpi.com

Common AOPs include processes such as UV/H2O2, Fenton and photo-Fenton, ozonation, photocatalysis (e.g., using TiO2), and sonolysis, often employed individually or in combination to enhance degradation efficiency. acs.orgmdpi.comripublication.commdpi.comtandfonline.commdpi.com For azo dyes like Direct Violet 9, AOPs are particularly effective because hydroxyl radicals can attack the chromophoric azo bonds (N=N) and aromatic rings, leading to decolorization and subsequent mineralization or transformation into less harmful, more biodegradable by-products. researchgate.netripublication.comtandfonline.commdpi.comaku.edu.tr

Research findings indicate the efficacy of AOPs for Direct Violet dye degradation. For instance, a study investigating the "Photo Degradation Technologies of Direct Violet Dye in Aqueous Solution by Using H2O2/UV Process" demonstrated significant decolorization. researchgate.net

Table 1: Decolorization of Direct Violet Dye using H2O2/UV Process researchgate.net

Parameter	Value
H2O2 Concentration	500 mg/L
pH	6
Degradation Method	UV/H2O2
Decolorization Efficiency	97.2%
Reaction Kinetics	Followed first-order kinetics

This high decolorization efficiency highlights the potential of AOPs, specifically the UV/H2O2 system, in treating Direct Violet 9 contaminated water. researchgate.net The effectiveness of AOPs is influenced by various factors such as dye concentration, pH, oxidant dosage, and irradiation time. researchgate.nettandfonline.com The objective of AOPs is not only to remove color but also to break down the complex dye molecules into simpler, less toxic compounds, ultimately reducing the chemical oxygen demand (COD) and total organic carbon (TOC) of the treated effluent. ripublication.comtandfonline.commdpi.com

Photocatalytic Degradation using Nanomaterials

Comprehensive research focusing solely on the photocatalytic degradation of Direct Violet 9 using various nanomaterials is not widely reported in the current literature. Studies on the photocatalytic degradation of dyes often utilize other "Direct Violet" dyes, such as Direct Violet 51 or Direct Violet 31, as model pollutants.

Green Synthesized Nanoparticles

Composite Nanoflakes

Direct research on the application of composite nanoflakes for the photocatalytic degradation of Direct Violet 9 is not specifically documented. Existing literature highlights the use of composite nanoflakes, such as Bismuth Molybdate/Graphene Oxide (Bi2MoO6/GO) nanoflakes, for the degradation of other dyes like Direct Violet 51. These studies demonstrate high degradation efficiencies and reusability for the tested dyes.

Role of Hydrogen Peroxide in AOPs

While Advanced Oxidation Processes (AOPs) frequently involve hydrogen peroxide (H2O2) for the degradation of various organic pollutants, including dyes, specific studies detailing the role of hydrogen peroxide in AOPs for the degradation of Direct Violet 9 are not explicitly found. AOPs generate highly reactive hydroxyl radicals (•OH) that can effectively break down complex organic compounds.

Kinetic Studies of Photodegradation

Kinetic studies specifically focusing on the photodegradation of Direct Violet 9 are not widely reported. General kinetic studies of dye photodegradation often follow pseudo-first-order models, where the degradation rate is dependent on the dye concentration. Factors such as catalyst dosage, pH, and temperature are typically investigated to understand their influence on the reaction rate.

Factors Influencing Photodegradation Efficiency

pH of the solution : The pH can significantly affect the degradation rate, with optimal pH values varying depending on the dye and photocatalyst used.

Catalyst dose : An optimal catalyst dose is crucial, as both insufficient and excessive amounts can reduce efficiency.

Initial dye concentration : Higher dye concentrations can sometimes reduce degradation speed due to light penetration issues or saturation of active sites on the catalyst.

Irradiation time : Degradation generally increases with longer irradiation times.

Temperature : Higher temperatures can increase the generation rate of reactive species and accelerate the reaction.

Nature of the photocatalyst : The type of nanomaterial used, its surface area, and charge separation efficiency are critical.

Chemical Oxygen Demand (COD) Reduction in Treated Wastewater

Specific data on the Chemical Oxygen Demand (COD) reduction of Direct Violet 9 in treated wastewater through photocatalytic degradation is not explicitly detailed in the available literature. However, general studies on dye wastewater treatment using advanced oxidation processes and other methods report significant COD reduction. For instance, the photodegradation of Direct Violet 51 using Bi2MoO6/GO nanoflakes has been shown to achieve a 69.23% reduction in COD during the treatment of industrial wastewater. Other studies on direct dyes and textile wastewater indicate that various treatment methods, including ozonation and electrocoagulation, can effectively reduce COD values.

Bioremediation and Phycoremediation Strategies

Bioremediation and phycoremediation leverage the metabolic capabilities of microorganisms and algae, respectively, to decolorize and degrade synthetic dyes like Direct Violet 9 interesjournals.orgnih.govmdpi.cominteresjournals.org. These biological approaches are favored for their sustainability, lower costs, and reduced generation of secondary pollutants compared to physicochemical methods interesjournals.orgmdpi.comnih.govmdpi.comresearchgate.net.

Decolorization by Microalgal Species

Microalgae have demonstrated significant potential in the decolorization of azo dyes, including Direct Violet 9, due to their environmental friendliness, sustainability, cost-effectiveness, and low sludge formation interesjournals.orginteresjournals.org. Studies have shown that various microalgal species can effectively decolorize Direct Violet dye. For instance, Oscillatoria Sp. exhibited decolorization rates ranging from 65% to 95% for Direct Violet, with maximum decolorization observed at 30 ppm after 30 days interesjournals.orginteresjournals.org. Similarly, Phormedium Sp. achieved 95% decolorization of the dye at a concentration of 30 ppm within 30 days interesjournals.orginteresjournals.org. Other species, such as Chlorella vulgaris and Scenedesmus dimorphus, achieved 82% and 93% decolorization, respectively, after 35 days at 30 ppm interesjournals.org. Desmococcous Sp. showed maximum decolorization at 20 ppm after 30 days interesjournals.org. The efficiency of decolorization by microalgae is dependent on both the dye concentration and the duration of interaction between the dye and the algae interesjournals.orginteresjournals.org.

Table 1: Decolorization Efficiency of Direct Violet by Microalgal Species

Microalgal Species	Dye Concentration (ppm)	Decolorization (%)	Time (days)	Citation
Oscillatoria Sp.	30	65-95	30	interesjournals.orginteresjournals.org
Phormedium Sp.	30	95	30	interesjournals.org
Chlorella vulgaris	30	82	35	interesjournals.org
Scenedesmus dimorphus	30	93	35	interesjournals.org
Desmococcous Sp.	20	Max	30	interesjournals.org

Microbial Degradation by Bacterial and Fungal Strains

Both bacterial and fungal strains play crucial roles in the biodegradation of Direct Violet 9 and other azo dyes. Microorganisms can decolorize dyes through biosorption (adsorption onto microbial biomass) or biodegradation (enzymatic breakdown) nih.govopenbiotechnologyjournal.comenvirobiotechjournals.com.

Fungal Strains: Fungi, particularly white-rot fungi, are recognized for their ability to produce extracellular enzymes capable of degrading a variety of xenobiotics, including complex azo dyes nih.govtandfonline.com.

Aspergillus niger has been extensively studied for its bioremediation potential against Direct Violet dye. Research indicates that A. niger can achieve high bioremoval rates, with percentages reaching 92.4% at pH 2, 91.4% at pH 8, and 97.3% at pH 9 after 72 hours of incubation researchgate.netresearchgate.net. This fungal strain can also significantly reduce the chemical oxygen demand (COD) of synthetic dye solutions by 76–91% researchgate.net.

Penicillium species have also shown effectiveness, with some strains removing 65% to 96% of Direct Violet dye color within two hours, increasing with prolonged incubation researchgate.net.

Aspergillus flavus A5p1 demonstrated good decolorization ability for Direct Violet and other dyes unej.ac.id.

Fungal consortia often exhibit higher potency in degrading azo dyes compared to individual strains researchgate.net. For instance, a consortium of four fungal strains showed complete (100%) degradation of ten azo dyes, including Direct Violet, with major biodegradation products identified as ethanol, 2(2-butyxyethoxy), 4-methyl benzoic acid, and phenol, 2,4-bis (1,1-dimethyl ethyl) researchgate.net.

Bacterial Strains: Bacteria are versatile organisms capable of decolorizing azo dyes through enzymatic mechanisms and can be applied as single cultures or microbial consortia mdpi.com.

Bacillus subtilis has shown high biodegradation capacity for various azo dyes, ranging from 71.8% to 100% researchgate.net. B. brevis also demonstrated significant biodegradation researchgate.net.

While bacterial consortia can be effective, their performance varies; some studies report lower degradation percentages with consortia compared to single strains, while others indicate enhanced efficiency mdpi.comresearchgate.net.

Coculture Strategies: Cocultivation of fungal and bacterial strains can lead to synergistic effects, resulting in higher decolorization rates than monocultures acs.orgnih.gov. For example, the coculture of Aspergillus fumigatus and Pseudomonas fluorescens demonstrated a stronger decolorization effect on Crystal Violet dye compared to individual cultures, attributed to the synergistic activity of various enzymes acs.orgnih.gov.

Optimization of Bioremediation Parameters

Optimizing physicochemical and nutritional parameters is critical for enhancing the efficiency of microbial dye decolorization and degradation mdpi.comjmbfs.org.

pH: The optimal pH for Direct Violet dye removal by Aspergillus niger has been identified at pH 2, 3, 8, and 9, with removal percentages reaching 98.9% at pH 2 and 97.3% at pH 9 after 72 hours researchgate.netresearchgate.net. Generally, the optimal pH for bacterial dye removal often ranges between 6.0 and 10.0 jmbfs.org.

Temperature: Incubation temperature significantly influences microbial growth and enzyme activity jmbfs.orgpeerj.com. For Aspergillus niger, studies on Direct Violet showed optimal removal at specific pH values, which are typically maintained at suitable temperatures for fungal growth researchgate.net. For bacterial remediation of other dyes, optimal temperatures often range from 25°C to 37°C jmbfs.orgpeerj.comhu.edu.jo.

Dye Concentration: The initial dye concentration affects decolorization efficiency. Higher concentrations can sometimes be toxic to microorganisms, reducing their activity interesjournals.orginteresjournals.orgacs.orgpeerj.comjapsonline.com. However, some strains show high resistance to elevated concentrations mdpi.comunej.ac.id. For microalgae, maximum decolorization of Direct Violet was observed at 30-40 ppm, with efficiency decreasing at higher concentrations interesjournals.orginteresjournals.org.

Incubation Time: Decolorization efficiency generally increases with prolonged incubation time, as microorganisms require time to adapt and produce the necessary enzymes interesjournals.orgresearchgate.netresearchgate.netresearchgate.netpeerj.com.

Other Parameters: Factors such as agitation, carbon sources (e.g., sucrose, glucose), and nitrogen sources (e.g., peptone, yeast extract) also influence the bioremediation process by affecting microbial growth and metabolic activity jmbfs.orgpeerj.comhu.edu.jo. Response Surface Methodology (RSM) is a common tool for optimizing these parameters, allowing for the determination of independent variables' effects and interactions with a minimum number of experimental runs jmbfs.org.

Bioremediation in Real Water Samples and Industrial Effluents

The application of bioremediation strategies to real water samples and industrial effluents presents unique challenges due to the complex and diverse nature of pollutants, including high concentrations of dyes, heavy metals, and other organic compounds iwaponline.comenvirobiotechjournals.commdpi.com. Despite these complexities, biological treatments, particularly those involving microorganisms, are considered more environmentally friendly and sustainable for textile dyeing wastewater (TDW) mdpi.com.

Microalgal Application: Microalgal species, including Chlorella vulgaris, Oscillatoria Sp., Scenedesmus dimorphus, Desmococcous Sp., and Phormedium Sp., have shown success in decolorizing Direct Violet and Congo Red in treated water, indicating their promise for onsite treatment of textile effluents interesjournals.orginteresjournals.org.

Fungal and Bacterial Application: Fungal strains like Aspergillus niger have demonstrated the ability to reduce COD in synthetic dye solutions, suggesting their potential for treating industrial wastewater researchgate.net. Bacterial strains isolated from dye-contaminated environments have also shown efficacy in real effluent samples cabidigitallibrary.orgpeerj.comhu.edu.joresearchgate.net. While some bacterial consortia can effectively degrade dyes in real industrial effluents, challenges remain, such as the presence of recalcitrant aromatic amines after anaerobic treatment and the production of excess sludge envirobiotechjournals.com.

Combined Approaches: To overcome the limitations of single bioremediation methods, combined treatment approaches are being explored. For example, combining bioreactors with bacteria and subsequent ultrafiltration significantly improved dye removal rates (from 85% to 97%) and COD reduction (from 91% to 94%) in contaminated effluents mdpi.com. This highlights the potential for integrated systems to achieve more comprehensive pollutant removal from complex industrial wastewaters envirobiotechjournals.com.

Table 2: Examples of Microbial Decolorization in Real/Synthetic Effluents

Microorganism Type	Dye	Decolorization/Reduction	Conditions/Notes	Citation
Aspergillus niger	Direct Violet	76-91% COD reduction	Synthetic dye solution	researchgate.net
Bacterial Isolates (e.g., Pseudomonas sp., Serratia sp.)	Brilliant Direct Violet-9	74-90.9% decolorization	Dye-contaminated soils	cabidigitallibrary.org
Microalgal species (e.g., Chlorella vulgaris, Oscillatoria Sp.)	Direct Violet	65-95% decolorization	Textile effluent	interesjournals.orginteresjournals.org
Bacterial Consortium	Various Azo Dyes	84% dye decolorization, 89% COD reduction	Textile industrial effluent	tandfonline.com

Advanced Applications and Functionalization Studies

Utilization in Biological and Microscopic Research

The compound serves as an important dye in biological experiments, facilitating a wide range of observations and analyses. Its utility spans from basic scientific inquiry to clinical diagnostic procedures. chemicalbook.comchemicalbook.commedchemexpress.com

Staining for Cell Structure Observation

Direct Violet 9 assists researchers in the observation and analysis of cellular structures. As a dye, it enhances the visibility of various components within cells under microscopic examination, a fundamental aspect of biological and cytological studies. chemicalbook.comchemicalbook.commedchemexpress.com

Tracking of Biomolecules and Cell Functions

The compound's properties enable its use in tracking biomolecules and evaluating cellular functions. This application is vital for understanding dynamic biological processes and the roles of specific molecules within living systems. chemicalbook.comchemicalbook.commedchemexpress.com

Differentiation of Cell Types and Detection of Biomolecules

Direct Violet 9 aids in the differentiation of various cell types and the detection of specific biomolecules. This capability is critical in studies requiring the identification and isolation of distinct cell populations or the localization of particular biological substances. chemicalbook.comchemicalbook.commedchemexpress.com

Application in Tissue Pathology and Microbial Monitoring

In the realm of pathology, Direct Violet 9 is applied in the study of tissue abnormalities and disease states. Furthermore, it is employed for monitoring microorganisms, contributing to the assessment of microbial growth and presence in various samples. chemicalbook.comchemicalbook.commedchemexpress.com

Exploration in Emerging Fields

Beyond its traditional uses, Direct Violet 9 is being explored for its potential in novel and advanced applications. chemicalbook.comchemicalbook.commedchemexpress.com

Functional Textile Processing

Direct Violet 9 is extensively utilized in conventional textile dyeing, particularly for materials such as cotton, silk, and viscose fibers. chemicalbook.comchemicalbook.comsdinternational.commade-in-china.comworlddyevariety.com In addition to these established applications, the dye is also investigated for its role in the development of functional textiles. chemicalbook.comchemicalbook.commedchemexpress.comchemondis.com

Recent research has focused on the sustainable dyeing of cotton fabric using Direct Violet 09 (C.I. 27885), often in conjunction with other dyes like Reactive Violet 5. mdpi.com Studies in this area aim to enhance the color characteristics and assess the color fastness properties of dyed fabrics. mdpi.com Analysis of dyeing conditions, sometimes employing methodologies like response surface methodology, contributes to optimizing the dyeing process. mdpi.com For Direct Violet 09, the maximum wavelength (λmax) for absorption has been determined to be 550 nm when applied to cotton fabric, with significant changes in absorption values observed due to dye sorption into the fabric. mdpi.com

Table 1: Spectroscopic Property of Direct Violet 9 in Textile Application

Application	Material	Maximum Wavelength (λmax)	Reference
Dyeing	Cotton Fabric	550 nm	mdpi.com

Potential in Dye-Sensitized Solar Cells (DSSC)

Direct Violet 9 (C.I. Direct Violet 9) is a multifunctional dye that has found applications in various fields, including traditional textile dyeing, biological experiments, and emerging areas such as functional textile processing, food pigments, and dye-sensitized solar cells (DSSCs). Its inclusion in the realm of DSSC research stems from the general interest in organic dyes as cost-effective and environmentally benign alternatives to more expensive and less abundant ruthenium-based sensitizers ulisboa.ptoliphantscienceawards.com.auresearchgate.netcore.ac.uk.

Dye-sensitized solar cells are a type of thin-film photovoltaic technology that mimic natural photosynthesis, converting solar energy into electricity core.ac.ukjournal-dogorangsang.in. The dye sensitizer (B1316253) is a crucial component in DSSCs, responsible for absorbing incident light and injecting electrons into the conduction band of a wide-bandgap semiconductor, typically titanium dioxide (TiO₂) journal-dogorangsang.inscielo.br. The properties that make a dye suitable for DSSC applications include a high molar extinction coefficient, broad light absorption (ideally from the visible to near-infrared regions), strong binding to the semiconductor surface (often via anchoring groups like carboxylic or hydroxyl groups), appropriate alignment of its highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels with respect to the redox couple and the semiconductor's conduction band, and stability under illumination mdpi.com.

Direct Violet 9, as a bis-azo class dye with a bluish-purple color, exhibits an absorption maximum around 550 nm mdpi.com. This characteristic visible light absorption suggests its theoretical potential as a sensitizer in DSSC applications. However, despite its recognized multifunctional nature and general mention as a dye with potential in DSSCs in some literature ulisboa.ptoliphantscienceawards.com.auresearchgate.netcore.ac.uk, detailed experimental research findings specifically quantifying the photovoltaic performance of Direct Violet 9 as a sensitizer in Dye-Sensitized Solar Cells (DSSCs) are not widely reported or readily available in the current scientific literature. Comprehensive data, including key performance metrics such as power conversion efficiency (PCE or η), short-circuit current density (Jsc), open-circuit voltage (Voc), and fill factor (FF), for Direct Violet 9 in DSSC configurations, were not found in the conducted searches.

Research in DSSCs often focuses on a wide array of organic and natural dyes, and while Direct Violet 9 falls into the category of organic dyes, specific studies detailing its measured performance parameters in operational DSSC devices appear to be limited in publicly accessible scientific databases at this time. The absence of such specific data means that its practical efficiency and detailed photoelectrochemical characteristics in DSSC applications remain to be thoroughly elucidated in published research.

Theoretical and Computational Chemistry Approaches to Direct Violet 9

Quantum Chemical Calculations for Molecular Structure and Properties

Quantum chemical calculations, particularly Density Functional Theory (DFT) and Time-Dependent Density Functional Theory (TD-DFT), are extensively employed to investigate the structural and electronic characteristics of organic dye molecules bilkent.edu.trresearchgate.netfrontiersin.org. These methods facilitate the determination of optimized molecular geometries, vibrational frequencies, and electronic transitions, providing a comprehensive understanding of the dye's intrinsic properties researchgate.netfrontiersin.org.

Density Functional Theory (DFT) is a robust quantum chemical technique that is widely utilized for the theoretical investigation of the structure and associated properties of organic molecules researchgate.net. This method leverages electron density functions to derive wave functions, enabling the evaluation of various physical and chemical attributes of the molecule researchgate.net. Common computational setups involve the use of hybrid functionals such as B3LYP in conjunction with various basis sets (e.g., 6-31G*, 6-311++G(d,p)) researchgate.netfrontiersin.orgache-pub.org.rs. For dye molecules like Direct Violet 9, DFT calculations can be applied to predict UV-induced electronic transitions and assess their susceptibility to degradation nih.gov. Furthermore, DFT studies are instrumental in supporting and elucidating adsorption mechanisms ache-pub.org.rs.

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are critical frontier molecular orbitals, and the energy difference between them, known as the HOMO-LUMO gap, is a key determinant of a molecule's electronic properties and its interaction with light schrodinger.com. This energy gap typically represents the lowest energy electronic excitation possible within a molecule schrodinger.com. A smaller HOMO-LUMO gap generally correlates with the absorption of lower energy light, which is characteristic of colored compounds in the visible spectrum schrodinger.comreddit.com. Time-Dependent Density Functional Theory (TD-DFT) calculations are particularly effective for studying visible absorbance activity and electronic transitions in dyes bilkent.edu.trresearchgate.netfrontiersin.org. For Direct Violet 9, its characteristic bluish-purple color is directly linked to a specific HOMO-LUMO gap that facilitates the absorption of light in the visible region of the electromagnetic spectrum mdpi.combilkent.edu.tr.

Molecular Electrostatic Potential (MEP) maps serve as powerful visualization tools for understanding the distribution of electric charge within a molecule acs.orgyoutube.comresearchgate.netlibretexts.org. These maps graphically represent electron-rich regions (typically colored red, indicating negative potential) and electron-deficient regions (often depicted in blue or violet, indicating positive potential) acs.orgyoutube.comresearchgate.net. MEP analysis is crucial for identifying potential sites for nucleophilic and electrophilic attack, as well as for understanding hydrogen bonding interactions acs.orgresearchgate.net. Such insights are vital for predicting the reactivity of Direct Violet 9 and its capacity to interact with other molecules or surfaces during dyeing processes.

From quantum chemical calculations, including DFT, various global and local reactivity descriptors can be derived researchgate.netscience.gov. These descriptors provide quantitative insights into a molecule's chemical reactivity and stability researchgate.netscience.gov. Examples include ionization potential (I), electron affinity (A), global hardness (η), chemical potential (μ), and electrophilicity (ω) science.gov. For instance, the condensed Fukui function analysis can be applied to predict the most active sites within a molecule, which is essential for understanding how Direct Violet 9 might participate in chemical reactions or interactions with substrates rsc.org.

Molecular Dynamics Simulations for Dye-Material Interactions

Molecular Dynamics (MD) simulations represent a powerful theoretical approach for investigating the dynamic interactions between dye molecules and various materials, such as textile fibers or adsorbent surfaces ill.eu. These simulations provide atomistic-level insights into adsorption processes, including the conformational rearrangements of dye molecules and the nature of intermolecular forces (e.g., electrostatic interactions, van der Waals forces, hydrogen bonding) that govern the dye-material interface ill.eutandfonline.com. While specific published MD studies focusing solely on Direct Violet 9 were not explicitly found in the search, MD simulations are routinely applied to understand the behavior of direct dyes on substrates like cotton, providing a framework for similar investigations into Direct Violet 9's interactions during dyeing tandfonline.com.

Theoretical Studies on Adsorption Mechanisms and Energetics

Theoretical studies, often conducted in conjunction with experimental data and utilizing methods such as DFT and MD simulations, are crucial for elucidating the adsorption mechanisms and energetics of dyes onto various adsorbent materials ache-pub.org.rsmdpi.comjetir.orgresearchgate.net. These investigations aim to provide a molecular-level understanding of how dyes, including Direct Violet 9, interact with and bind to surfaces ache-pub.org.rsmdpi.com. Common mechanisms identified in such studies include electrostatic attraction, π-π interactions, and hydrogen bonding mdpi.comnih.gov. By employing these theoretical approaches, researchers can predict the adsorption efficiency of Direct Violet 9 under different environmental conditions and contribute to the optimization of adsorbent materials for its removal from wastewater or its effective application in dyeing processes researchgate.net.

Calculation of Adsorption Energies on Substrate Surfaces

The interaction of dyes with various surfaces is a critical aspect of their application, particularly in textile dyeing and wastewater treatment processes where adsorption plays a key role. Computational methods, primarily Density Functional Theory (DFT), are extensively used to calculate adsorption energies, providing a quantitative measure of the strength of interaction between an adsorbate (like Direct Violet 9) and a substrate surface rsc.org.

DFT allows for the investigation of surface-adsorbate interaction strength and reactivity, which is essential for understanding and modeling processes such as catalytic conversions and pollutant removal rsc.org. Accurate computation of chemisorption energies, which involve the formation of chemical bonds between the adsorbate and the surface, is a challenging yet crucial area of research rsc.org. These computational approaches often combine standard DFT calculations for the extended system with higher-level quantum chemical techniques applied to smaller cluster models, thereby improving the description of chemical bonding at the interface rsc.org.

While these computational methodologies are broadly applicable to understanding the adsorption behavior of various dyes on different substrates, specific detailed research findings on the calculation of adsorption energies for Direct Violet 9 on particular substrate surfaces are not extensively documented in the current scientific literature. However, the principles of DFT and other quantum chemical methods remain highly relevant for future studies aiming to elucidate the adsorption mechanisms of Direct Violet 9.

Computational Modeling of Photochemical Reactions and Mechanisms

The photochemical stability and degradation pathways of dyes under light exposure are of significant interest, especially for their long-term performance and environmental impact. Computational modeling plays a vital role in elucidating the mechanisms of photochemical reactions, providing atomic-level insights into light-induced transformations.

Methods such as Complete Active Space Self-Consistent Field (CASSCF) combined with second-order perturbation theory (CASPT2), and Density Functional Theory (DFT), including Time-Dependent DFT (TD-DFT), are commonly employed to study excited states and reaction pathways researchgate.netescholarship.org. These approaches can identify key intermediates, transition states, and conical intersections that govern the efficiency and selectivity of photochemical processes, such as photoisomerization or photodegradation researchgate.net. Such computational studies can reveal how molecules absorb light, transition to excited states, and subsequently undergo chemical changes or return to their ground state researchgate.netdiva-portal.org.

Chemometric Approaches for Complex Chemical Data Analysis

Chemometrics is a chemical discipline that employs mathematical and statistical methods to extract maximum chemical information from complex chemical data and to design optimal measurement procedures ijpsjournal.com. It is particularly valuable for analyzing large, multivariate datasets generated from analytical instruments, which is common in the study of dyes.

Chemometric approaches are widely used for pattern recognition, classification, and predictive modeling in various chemical applications ijpsjournal.comspectroscopyonline.comnih.govacs.org. Common techniques include:

Principal Component Analysis (PCA): An unsupervised method used for dimensionality reduction and identifying underlying patterns or groupings within data acs.orgjapsonline.com.

Partial Least Squares (PLS) Regression: A supervised method used for building predictive models by identifying relationships between a set of independent variables (e.g., spectroscopic data) and dependent variables (e.g., concentration or property) nih.govsmu.edu.

Support Vector Machines (SVM): A supervised learning model used for classification and regression analysis spectroscopyonline.comacs.org.

Hierarchical Cluster Analysis (HCA): An unsupervised method for grouping similar data points into clusters acs.orgjapsonline.com.

These methods can be applied to data obtained from various analytical techniques, including UV-Visible (UV-Vis) spectroscopy, Near-Infrared (NIR) spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy, and chromatography (e.g., HPLC, GC) ijpsjournal.comjapsonline.com. For dyes, chemometrics can facilitate quality control, differentiate between similar compounds, identify adulterants, or optimize dyeing processes by correlating spectral data with performance characteristics smu.edu.

While chemometric methods are highly suitable for analyzing complex chemical data related to dyes, specific research findings detailing the application of chemometric approaches solely for the analysis of Direct Violet 9 data (e.g., for its quantitative determination, purity assessment, or classification based on its properties) are not widely reported in the current scientific literature. However, these techniques hold significant potential for future investigations into the characterization and quality control of Direct Violet 9.

Q & A

Basic Research Questions

Q. What standardized analytical methods are recommended for characterizing the purity and structural integrity of Direct Violet 9?

• Methodological Answer : Use high-performance liquid chromatography (HPLC) with a C18 column and UV-Vis detection (λ = 540–560 nm) to quantify purity. Validate the method using certified reference standards and replicate analyses (n ≥ 3) to ensure precision . Pair with electrospray ionization mass spectrometry (ESI-MS) to confirm molecular weight and identify impurities. Structural elucidation can be achieved via nuclear magnetic resonance (NMR) spectroscopy, focusing on aromatic proton signals (δ 6.8–8.2 ppm) and sulfonate group characterization .

Q. How can researchers determine the optimal pH and temperature conditions for Direct Violet 9 in textile dyeing applications?

• Methodological Answer : Design a factorial experiment varying pH (4–10) and temperature (25–90°C). Use a spectrophotometer to measure dye uptake efficiency (absorbance at λ_max) and colorfastness post-washing. Statistical tools like ANOVA should identify significant variables. Include controls (e.g., undyed substrates) and replicate trials (n = 5) to minimize batch variability .

Q. What are the best practices for assessing Direct Violet 9’s solubility in different solvents?

• Methodological Answer : Employ a gravimetric method: dissolve known quantities of Direct Violet 9 in solvents (e.g., water, DMSO, ethanol) under controlled agitation. Filter undissolved particles, dry, and weigh. Calculate solubility (g/L) and validate via triplicate trials. Use Hansen solubility parameters to predict solvent compatibility .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported degradation pathways of Direct Violet 9 under UV exposure?

• Methodological Answer : Conduct a systematic review of existing literature to identify variables causing discrepancies (e.g., light intensity, presence of catalysts). Replicate key studies under standardized conditions, using LC-MS to track degradation byproducts (e.g., sulfonated intermediates). Apply density functional theory (DFT) calculations to model reaction pathways and validate experimentally .

Q. What advanced techniques are suitable for studying the interaction between Direct Violet 9 and cellulose fibers at the molecular level?

• Methodological Answer : Use atomic force microscopy (AFM) to map dye adsorption on cellulose surfaces. Pair with Fourier-transform infrared spectroscopy (FTIR) to identify functional group interactions (e.g., hydrogen bonding between sulfonate groups and hydroxyl residues). Molecular dynamics simulations can predict binding affinities .

Q. How can researchers design ecotoxicological studies to evaluate Direct Violet 9’s environmental impact?

• Methodological Answer : Perform acute and chronic toxicity tests on model organisms (e.g., Daphnia magna, Chlorella vulgaris). Measure LC50/EC50 values and assess bioaccumulation potential via mass spectrometry. Include field studies to monitor dye residues in wastewater effluents, using solid-phase extraction (SPE) followed by HPLC quantification. Statistical models (e.g., Monte Carlo simulations) can predict long-term ecological risks .

Data Contradiction Analysis

Q. Why do studies report conflicting data on Direct Violet 9’s photocatalytic degradation rates?

• Methodological Answer : Variations in catalyst loading (e.g., TiO2 vs. ZnO), light sources (UV-A vs. UV-C), and dye concentration often explain discrepancies. Design a meta-analysis comparing degradation kinetics (pseudo-first-order rate constants) across studies. Use response surface methodology (RSM) to optimize conditions and identify synergistic effects .

Table 1 : Comparison of Degradation Rates Under Different Conditions

Catalyst	Light Source	Rate Constant (k, min⁻¹)	Half-Life (t₁/₂, min)	Reference
TiO₂	UV-A (365 nm)	0.023	30.1	Study A
ZnO	UV-C (254 nm)	0.045	15.4	Study B
Fe₂O₃	Solar	0.012	57.8	Study C

Reproducibility and Ethics

Q. How can researchers ensure reproducibility in studies involving Direct Violet 9 synthesis?

• Methodological Answer : Document synthesis protocols using the CHEMRICH checklist: include raw material sources, reaction times, temperatures, and purification steps. Share datasets (e.g., NMR spectra, HPLC chromatograms) in open repositories like Zenodo. Collaborate with third-party labs for independent validation .